2-(2-Benzylsulfanylimidazol-1-yl)ethanol
Overview
Description
2-(2-Benzylsulfanylimidazol-1-yl)ethanol is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine and other fields. This compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research.
Mechanism of Action
The mechanism of action of 2-(2-Benzylsulfanylimidazol-1-yl)ethanol involves its ability to induce apoptosis in cancer cells. It does this by activating the caspase pathway, which leads to cell death. Additionally, it has been shown to inhibit the activity of certain enzymes that are required for the growth and survival of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 2-(2-Benzylsulfanylimidazol-1-yl)ethanol has a variety of biochemical and physiological effects. It has been shown to induce oxidative stress in cancer cells, which leads to their death. Additionally, it has been shown to inhibit the expression of certain genes that are involved in cancer cell growth and survival.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(2-Benzylsulfanylimidazol-1-yl)ethanol in lab experiments is its ability to inhibit the growth of cancer cells, making it a useful tool for studying cancer biology. However, one limitation is that it may not be effective against all types of cancer cells, and its mechanism of action may vary depending on the cell type.
Future Directions
There are several future directions for research on 2-(2-Benzylsulfanylimidazol-1-yl)ethanol. One direction is to study its potential use in combination with other anticancer agents, to determine if it can enhance their efficacy. Additionally, further studies are needed to determine its potential use as an antifungal and antibacterial agent. Finally, more research is needed to understand its mechanism of action and to identify potential targets for its use in cancer therapy.
Synthesis Methods
The synthesis of 2-(2-Benzylsulfanylimidazol-1-yl)ethanol involves the reaction between benzyl mercaptan and 1,2-dibromoethane in the presence of a base catalyst. This reaction leads to the formation of 2-(2-benzylsulfanylimidazol-1-yl)ethyl bromide, which is then treated with sodium ethoxide to obtain the final product.
Scientific Research Applications
2-(2-Benzylsulfanylimidazol-1-yl)ethanol has been studied for its potential applications in medicine. It has been shown to have anticancer properties, as it inhibits the growth of cancer cells in vitro and in vivo. Additionally, it has been studied for its potential use as an antifungal and antibacterial agent.
properties
IUPAC Name |
2-(2-benzylsulfanylimidazol-1-yl)ethanol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2OS/c15-9-8-14-7-6-13-12(14)16-10-11-4-2-1-3-5-11/h1-7,15H,8-10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MNLZGYJJOQLAJY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CSC2=NC=CN2CCO |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[2-(Benzylsulfanyl)-1h-imidazol-1-yl]ethan-1-ol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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